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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethoxydiisobutylaluminium, with the CAS number 15769-72-9, is an organoaluminium

compound. Organoaluminium compounds are a significant class of reagents in organic

synthesis, valued for their utility as Lewis acids, alkylating agents, and reducing agents.[1]

Ethoxydiisobutylaluminium combines the features of a bulky diisobutylaluminium moiety with

an ethoxide group, influencing its reactivity and selectivity in chemical transformations.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and safe handling of ethoxydiisobutylaluminium, with a focus on its potential

applications in research and drug development.

Chemical and Physical Properties
Quantitative data for ethoxydiisobutylaluminium is not widely reported in publicly available

literature. The following table summarizes the available information and includes estimates for

some properties based on related compounds.
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Property Value Source/Comment

CAS Number 15769-72-9 [2]

Molecular Formula C₁₀H₂₃AlO [2]

Molecular Weight 186.27 g/mol [2]

Synonyms
Diisobutylaluminum ethoxide,

Diisobutylethoxyaluminum
[2]

Appearance
Likely a colorless liquid or low-

melting solid

Inferred from similar

organoaluminum compounds.

[3]

Boiling Point Data not available

Density Data not available

Solubility

Likely soluble in anhydrous,

non-protic organic solvents

such as toluene, hexane, and

diethyl ether.

Inferred from the properties of

similar organoaluminum

reagents.[4]

Spectroscopic Data (Predicted)
Specific spectroscopic data for ethoxydiisobutylaluminium is not readily available. However,

based on its structure, the following characteristic signals can be predicted.
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Spectroscopy Predicted Chemical Shifts / Frequencies

¹H NMR

Signals corresponding to the isobutyl groups (-

CH₂- and -CH(CH₃)₂) and the ethoxy group (-O-

CH₂-CH₃). The protons on the carbons attached

to the aluminum atom would be shifted upfield.

[5][6]

¹³C NMR
Resonances for the carbon atoms of the isobutyl

and ethoxy groups.

FTIR

C-H stretching vibrations (~2850-2960 cm⁻¹), C-

O stretching (~1050-1150 cm⁻¹), and Al-C

stretching (~650 cm⁻¹).[7][8]

Mass Spectrometry

Due to its reactivity, analysis by mass

spectrometry would likely require derivatization

or specialized ionization techniques to avoid

fragmentation.[9]

Synthesis
General Synthetic Approach
A plausible method for the synthesis of ethoxydiisobutylaluminium is the reaction of

diisobutylaluminium hydride (DIBAL-H) with one equivalent of ethanol. This reaction should be

carried out under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Reaction: (i-Bu)₂AlH + EtOH → (i-Bu)₂AlOEt + H₂

Experimental Protocol: Synthesis of
Ethoxydiisobutylaluminium
Disclaimer: This is a generalized, hypothetical protocol and should be adapted and optimized

with appropriate safety precautions in a laboratory setting.

Materials:

Diisobutylaluminium hydride (DIBAL-H) solution in an inert solvent (e.g., 1 M in hexanes)
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Anhydrous ethanol

Anhydrous hexane or toluene

Schlenk line or glovebox for inert atmosphere operations

Dry glassware (flame-dried or oven-dried)

Procedure:

Under an inert atmosphere, a flame-dried Schlenk flask equipped with a magnetic stir bar is

charged with a solution of diisobutylaluminium hydride in anhydrous hexane.

The flask is cooled to 0 °C using an ice bath.

A solution of one molar equivalent of anhydrous ethanol in anhydrous hexane is added

dropwise to the stirred DIBAL-H solution. The addition should be slow to control the evolution

of hydrogen gas.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 1-2 hours to ensure the reaction goes to completion.

The resulting solution of ethoxydiisobutylaluminium is used directly for subsequent

reactions or stored under an inert atmosphere.

Reactivity and Applications
Ethoxydiisobutylaluminium is expected to be a versatile reagent, acting as a reducing agent

and a Lewis acid. Its applications are likely to be in areas where selective transformations are

required.

Reduction of Carbonyl Compounds
Similar to DIBAL-H, ethoxydiisobutylaluminium can be expected to reduce esters and

lactones to aldehydes at low temperatures.[10][11] The presence of the ethoxy group may

modulate the reactivity and selectivity of the reagent compared to DIBAL-H.
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Experimental Protocol: Reduction of an Ester to an
Aldehyde
Disclaimer: This is a generalized, hypothetical protocol.

Materials:

Ethoxydiisobutylaluminium solution in an inert solvent

Ester substrate

Anhydrous toluene

Methanol (for quenching)

Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate)

Standard laboratory glassware for inert atmosphere reactions and workup

Procedure:

A solution of the ester in anhydrous toluene is prepared in a flame-dried Schlenk flask under

an inert atmosphere.

The solution is cooled to -78 °C using a dry ice/acetone bath.

A solution of ethoxydiisobutylaluminium (1.1 equivalents) in toluene is added dropwise to

the ester solution, maintaining the temperature at -78 °C.

The reaction is stirred at -78 °C for a specified time (e.g., 1-3 hours), with progress

monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched by the slow addition of methanol at -78 °C.

The reaction mixture is allowed to warm to room temperature, and a saturated aqueous

solution of Rochelle's salt is added. The mixture is stirred vigorously until two clear layers are

formed.
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The layers are separated, and the aqueous layer is extracted with an organic solvent (e.g.,

ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure to yield the crude aldehyde.

The crude product is purified by column chromatography.

Role in Polymerization
Organoaluminium compounds are widely used as co-initiators in the polymerization of olefins

and other monomers.[1] Ethoxydiisobutylaluminium could potentially be used in coordination

polymerization, influencing the stereochemistry and molecular weight distribution of the

resulting polymer.[12][13]

Mandatory Visualizations
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Experimental Workflow: Ester Reduction
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Safety and Handling
Ethoxydiisobutylaluminium is expected to be a pyrophoric compound, meaning it can ignite

spontaneously in air.[2][14] It will also react violently with water and other protic solvents.

Therefore, strict adherence to safety protocols for handling air- and moisture-sensitive reagents

is mandatory.

Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical

safety goggles, and appropriate gloves (e.g., nitrile gloves) when handling this compound.

[14]

Inert Atmosphere: All manipulations must be carried out under a dry, inert atmosphere of

nitrogen or argon using either a glovebox or Schlenk line techniques.[15]

Solvents: Use only anhydrous, non-protic solvents.

Spills: In case of a small spill, it should be smothered with a dry, inert powder such as sand

or sodium carbonate, and then quenched cautiously with a less reactive alcohol (e.g.,

isopropanol) before final disposal. Do not use water or a carbon dioxide fire extinguisher.

Disposal: Unused or waste material must be quenched carefully by slow addition to a

suitable solvent (e.g., isopropanol) at a low temperature before disposal as hazardous

waste.

Toxicology
Specific toxicological data for ethoxydiisobutylaluminium is not available. However, based on

the general toxicity of organoaluminium compounds and their hydrolysis products (ethanol and

diisobutylaluminium oxide), it should be handled with care. Inhalation and skin contact should

be avoided. The combustion of organoaluminium compounds produces aluminum oxide fumes,

which can be harmful if inhaled.[16][17]

Conclusion
Ethoxydiisobutylaluminium is a potentially valuable reagent for organic synthesis, likely

exhibiting properties as a selective reducing agent and a Lewis acid. While specific data for this

compound is scarce, its reactivity can be inferred from related organoaluminium compounds.
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Its use in research and drug development would necessitate careful handling due to its

pyrophoric nature. Further research is needed to fully characterize its physical properties,

spectroscopic data, and full range of chemical reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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